Cas no 858117-96-1 (Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- structure
858117-96-1 structure
Product Name:Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
CAS No:858117-96-1
MF:C14H10N2O2
MW:238.241403102875
CID:663236
PubChem ID:11299387
Update Time:2025-04-19

Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-hydroxyphenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
    • (3-hydroxyphenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • DTXSID80461650
    • SCHEMBL857000
    • 858117-96-1
    • Inchi: 1S/C14H10N2O2/c17-10-4-1-3-9(7-10)13(18)12-8-16-14-11(12)5-2-6-15-14/h1-8,17H,(H,15,16)
    • InChI Key: WXFZEBHNGYKMJU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)O)C1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 238.074227566g/mol
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66Ų
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